Cas no 1500612-42-9 (2-(5-bromo-2-chlorophenyl)propan-1-amine)

• Product Name: 2-(5-bromo-2-chlorophenyl)propan-1-amine
• CAS No: 1500612-42-9
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 6222162
• PubChem ID: 83726004
• Update Time: 2025-10-29

2-(5-bromo-2-chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chlorophenyl)propan-1-amine
• 1500612-42-9
• EN300-1894878

• Inchi： 1S/C9H11BrClN/c1-6(5-12)8-4-7(10)2-3-9(8)11/h2-4,6H,5,12H2,1H3
• InChI Key： XQJLAVCJPGBRBH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)CN)Cl

Computed Properties

• Exact Mass: 246.97634g/mol
• Monoisotopic Mass: 246.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(5-bromo-2-chlorophenyl)propan-1-amine

Research Briefing on 2-(5-bromo-2-chlorophenyl)propan-1-amine (CAS: 1500612-42-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(5-bromo-2-chlorophenyl)propan-1-amine (CAS: 1500612-42-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications and unique structural properties. This research briefing aims to provide a comprehensive overview of the latest scientific findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have demonstrated that 2-(5-bromo-2-chlorophenyl)propan-1-amine serves as a valuable intermediate in the synthesis of various pharmacologically active compounds. Its structural features, including the bromo and chloro substituents on the phenyl ring, make it particularly interesting for medicinal chemistry applications. The compound's amine functionality provides an excellent handle for further chemical modifications, enabling the creation of diverse molecular libraries for biological screening.

In terms of synthetic methodology, several research groups have reported improved protocols for the preparation of 2-(5-bromo-2-chlorophenyl)propan-1-amine. A 2023 study published in the Journal of Medicinal Chemistry described an optimized two-step synthesis starting from commercially available 5-bromo-2-chlorobenzaldehyde, achieving an overall yield of 78% with excellent purity. This advancement represents a significant improvement over previous methods, making the compound more accessible for research purposes.

The pharmacological potential of 2-(5-bromo-2-chlorophenyl)propan-1-amine derivatives has been explored in several recent investigations. Preliminary in vitro studies have shown that certain analogs exhibit promising activity against central nervous system targets, particularly in modulating neurotransmitter systems. One derivative, currently under preclinical evaluation, has demonstrated selective binding to serotonin receptors with nanomolar affinity, suggesting potential applications in neuropsychiatric disorders.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The presence of halogen atoms appears to confer metabolic stability while maintaining reasonable solubility characteristics. These findings are particularly relevant for medicinal chemists working on structure-activity relationship optimization of related compounds.

In the context of chemical biology, 2-(5-bromo-2-chlorophenyl)propan-1-amine has been employed as a versatile building block for the development of molecular probes. Researchers have successfully incorporated this scaffold into fluorescent tags and photoaffinity labels, enabling the study of protein-ligand interactions in complex biological systems. Such applications highlight the compound's utility beyond traditional drug discovery paradigms.

Looking forward, the unique structural features of 2-(5-bromo-2-chlorophenyl)propan-1-amine continue to inspire novel research directions. Current investigations are exploring its potential in targeted drug delivery systems and as a component of PROTACs (Proteolysis Targeting Chimeras). These emerging applications underscore the compound's versatility and the importance of continued research into its properties and derivatives.

In conclusion, 2-(5-bromo-2-chlorophenyl)propan-1-amine (CAS: 1500612-42-9) represents a valuable chemical entity with diverse applications in medicinal chemistry and chemical biology. The recent advancements in its synthesis and biological evaluation provide a solid foundation for future research and potential therapeutic development. As new studies continue to emerge, this compound is likely to remain an important focus of investigation in the pharmaceutical and biotechnology sectors.